Cas no 2228486-86-8 (ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228486-86-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6487815
• PubChem ID: 165970041
• Update Time: 2025-08-03

ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate
• 2228486-86-8
• EN300-1778437

• Inchi： 1S/C10H14N2O3/c1-3-15-10(14)9-8(5-4-6-13)7-12(2)11-9/h6-7H,3-5H2,1-2H3
• InChI Key： PLHLRZAWSVZPHN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)CCC=O)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228486-86-8)

Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228486-86-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with an ethyl ester group, a methyl group, and a 3-oxopropyl side chain. This arrangement contributes to its distinct chemical reactivity and biological potential. The pyrazole ring is a well-known heterocyclic scaffold that is frequently employed in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacological agents. The presence of the 3-oxopropyl group in this compound introduces a polar functional moiety that can enhance solubility and binding affinity to biological targets. This feature has made Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the synthesis of inhibitors for various enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that pyrazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The ethyl ester group provides a versatile handle for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of small molecules like Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate. Molecular docking simulations have been used to explore its potential interactions with target proteins, providing insights into its mechanism of action. These studies have highlighted the compound's ability to bind to specific pockets within enzymes, thereby inhibiting their function.

The synthesis of Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-oxopropyl group necessitates careful handling to ensure regioselectivity and high yield. Researchers have developed innovative synthetic routes that optimize the efficiency and scalability of production, making it feasible for large-scale applications.

In addition to its pharmaceutical potential, this compound has shown promise in agricultural research. Pyrazole derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The unique structure of Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate suggests that it may exhibit similar properties, making it a valuable candidate for developing new crop protection agents.

The safety profile of Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate is another critical consideration. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in both therapeutic and agricultural applications. However, further research is needed to fully understand its long-term effects and potential side interactions.

The future prospects for Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate are vast. Ongoing research aims to explore its applications in other fields, such as materials science and industrial catalysis. The compound's unique chemical properties make it a versatile building block for synthesizing more complex molecules with tailored functionalities.

In conclusion, Ethyl 1-methyl-4-(3-oxopropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228486-86-8) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its complex structure and versatile reactivity position it as a valuable tool for developing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this compound, its importance in science and industry is likely to grow even further.